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Compound of Interest

Compound Name: Titanium oleate

Cat. No.: B15186040

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium oleate is an oil-soluble organometallic compound that holds significant promise as a
high-performance additive in lubricants. Its unique chemical structure, combining a titanium
metal center with long-chain oleate ligands, allows it to effectively reduce friction and wear in
demanding applications. This document provides detailed application notes and experimental
protocols for researchers interested in evaluating and utilizing titanium oleate in their lubricant
formulations. While specific performance data for titanium oleate is limited in publicly available
literature, this document leverages data from the closely related compound, titanium
tetraoleate, to provide valuable insights into its potential performance.

Physicochemical Properties
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Property Value Reference
Molecular Formula C72H13208Ti [1]
Molecular Weight 1173.7 g/mol [1]

Red liquid (based on Titanium
Appearance [2]
Tetraoleate)

N Soluble in mineral and
Solubility o [2]
synthetic oils

) 0.04 mgKOH/g (for Titanium
Acid Number [2]
Tetraoleate)

) ) 7.8 mm#/s (for Titanium
Viscosity @ 100°C [2]
Tetraoleate)

Application Notes

Titanium oleate functions as a friction modifier and anti-wear additive in a variety of base oils,
including mineral and synthetic formulations.[2] It is particularly effective under boundary
lubrication conditions, where direct metal-to-metal contact is likely to occur. The proposed
mechanism of action involves the formation of a durable tribochemical boundary film on the
interacting metal surfaces.[3][4] This film minimizes adhesion and ploughing, which are the
primary modes of wear in high-load, low-speed applications.

Recommended Treat Rate

Based on studies of similar titanium-based additives, a treat rate of 0.25% to 1.0% by weight of
titanium oleate in the base lubricant is recommended for initial screening.[2] The optimal
concentration will depend on the specific application, base oil, and other additives present in
the formulation.

Data Presentation: Performance of Titanium
Tetraoleate (as a proxy for Titanium Oleate)

The following tables summarize the anti-wear performance of titanium tetraoleate in mineral
and synthetic motor oils, as determined by the four-ball wear test. The data is extracted from a
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study by Kangalov et al. (2014) and serves as a strong indicator of the expected performance
of titanium oleate.[2]

Table 1: Wear Scar Diameter (WSD) in Mineral Oil (SAE 30) with Titanium Tetraoleate[2]

Modifier Concentration (%) WSD (mm) - 60 min test WSD (mm) - 240 min test
0 (Base Oil) 0.62 0.63
0.25 0.60 0.61
0.50 0.60 0.60
1.00 0.50 0.52

Table 2: Wear Scar Diameter (WSD) in Synthetic Oil (SAE 5W40) with Titanium Tetraoleate[2]

Modifier Concentration (%) WSD (mm) - 60 min test WSD (mm) - 240 min test
0 (Base Oil) 0.60 0.61
0.25 0.55 0.56
0.50 0.55 0.55
1.00 0.50 0.51

Experimental Protocols
Protocol 1: Synthesis of Titanium Oleate

This protocol is adapted from a patented synthesis method.[1]
Materials:

e Oleic acid

o Titanium (IV) isopropoxide

» Reaction vessel with condenser, Dean-Stark trap, thermometer, thermocouple, and gas inlet
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o Nitrogen gas supply

e Heating mantle and stirrer

Procedure:

» Place a measured amount of oleic acid into the reaction vessel.

» Bubble nitrogen gas through the oleic acid to create an inert atmosphere.

e Slowly add a stoichiometric amount of titanium (IV) isopropoxide to the reaction vessel with
vigorous stirring.

¢ Heat the reactants to approximately 140°C and stir for one hour.
o Collect the overheads and condensate from the reaction in the Dean-Stark trap.

o Apply a subatmospheric pressure to the reaction vessel and continue stirring for an
additional two hours until the reaction is complete.

e The resulting product is titanium oleate.

Protocol 2: Tribological Evaluation using a Four-Ball
Wear Tester

This protocol is based on the methodology used for testing titanium tetraoleate.[2]
Apparatus:

» Four-ball wear tester

Materials:

o Test lubricant (base oil with and without titanium oleate)

o Steel balls (e.g., AlISI 52100 steel)

» Heptane or other suitable solvent for cleaning
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Procedure:

Thoroughly clean the steel balls and the test cup with a suitable solvent and allow them to
dry completely.

o Assemble the four-ball test configuration with three balls clamped in the cup and one ball in
the chuck.

e Add the test lubricant to the cup, ensuring the three lower balls are fully submerged.

o Apply the desired load and set the rotational speed and test duration. For initial screening,
the following parameters from the titanium tetraoleate study can be used:

o Load: 400 N
o Speed: 1200 rpm
o Duration: 60 minutes
o Temperature: 75°C
e Run the test for the specified duration.
» After the test, disassemble the apparatus and clean the three lower balls.

o Measure the wear scar diameter (WSD) on each of the three lower balls using a calibrated
microscope.

e Calculate the average WSD.

o Compare the average WSD of the lubricant containing titanium oleate to that of the base oil
without the additive to determine the percentage of wear reduction.

Mandatory Visualizations
Synthesis Workflow for Titanium Oleate
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Caption: A simplified workflow for the synthesis of titanium oleate.

Proposed Mechanism of Boundary Lubrication by
Titanium Oleate
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Caption: The proposed mechanism of boundary lubrication by titanium oleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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